Cas no 17040-79-8 (Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-)

Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]- structure
17040-79-8 structure
Product Name:Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-
CAS No:17040-79-8
MF:C18H15N3O3S
MW:353.395002603531
CID:122057
PubChem ID:11134
Update Time:2025-04-18

Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-
    • 4-((4-(Anilino)phenyl)azo)benzenesulphonic acid
    • 4-[[4-(anilino)phenyl]azo]benzenesulphonic acid
    • 4-{(E)-[4-(phenylamino)phenyl]diazenyl}benzenesulfonic acid
    • Benzenesulfonic acid, 4-((4-(phenylamino)phenyl)azo)-
    • Benzenesulfonic acid, 4-(2-(4-(phenylamino)phenyl)diazenyl)-
    • Einecs 241-110-0
    • 554-73-4 (Mono-hydrochloride salt)
    • 4-(4-anilinophenylazo)benzenesulfonic acid
    • 4-(4-ANILINOPHENYLAZO)BENEZENESULFONIC ACID
    • 4-[[4-(Phenylamino)phenyl]azo]benzenesulfonic acid
    • 4-(4'-anilinophenylazo)benzenesulphonic acid
    • 4-((4-ANILINOPHENYL)DIAZENYL)BENZENE-1-SULFONIC ACID
    • DTXSID801043635
    • Benzenesulfonic acid, 4-[[4-(phenylamino)phenyl]azo]-
    • 4-[(E)-(4-Anilinophenyl)diazenyl]benzenesulfonic acid
    • AKOS024389702
    • NS00025584
    • 9E2CEF6UXR
    • DTXSID6066151
    • UNII-9E2CEF6UXR
    • SCHEMBL460751
    • 4-(4-ANILINOPHENYLAZO)BENZENESULFONICACI D
    • 4-[(4-Anilinophenyl)diazenyl]benzene-1-sulfonic acid
    • 17040-79-8
    • 4-[(4-anilinophenyl)diazenyl]benzenesulfonic acid
    • 1071758-89-8
    • Inchi: 1S/C18H15N3O3S/c22-25(23,24)18-12-10-17(11-13-18)21-20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14/h1-13,19H,(H,22,23,24)/b21-20+
    • InChI Key: LXEMVZAXEIKMOU-QZQOTICOSA-N
    • SMILES: S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 353.08355
  • Monoisotopic Mass: 375.065357
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 530
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • XLogP3: 4

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.647
  • PSA: 91.12
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